molecular formula C13H14N4O2 B1496760 3-Butyl-2,4-dioxo(1,2-a)-s-triazinobenzimidazole CAS No. 41136-38-3

3-Butyl-2,4-dioxo(1,2-a)-s-triazinobenzimidazole

Cat. No.: B1496760
CAS No.: 41136-38-3
M. Wt: 258.28 g/mol
InChI Key: BMENGGSVYVKZLZ-UHFFFAOYSA-N
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Description

3-Butyl-2,4-dioxo(1,2-a)-s-triazinobenzimidazole, also known as this compound, is a useful research compound. Its molecular formula is C13H14N4O2 and its molecular weight is 258.28 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Heterocyclic Compounds - Heterocyclic Compounds, Fused-Ring - Heterocyclic Compounds, 2-Ring - Benzimidazoles - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

IUPAC Name

3-butyl-1H-[1,3,5]triazino[1,2-a]benzimidazole-2,4-dione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H14N4O2/c1-2-3-8-16-12(18)15-11-14-9-6-4-5-7-10(9)17(11)13(16)19/h4-7H,2-3,8H2,1H3,(H,14,15,18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BMENGGSVYVKZLZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCN1C(=O)NC2=NC3=CC=CC=C3N2C1=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H14N4O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00194074
Record name 3-Butyl-2,4-dioxo(1,2-a)-s-triazinobenzimidazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00194074
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

258.28 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

41136-38-3
Record name 3-Butyl-2,4-dioxo(1,2-a)-s-triazinobenzimidazole
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041136383
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 3-Butyl-2,4-dioxo(1,2-a)-s-triazinobenzimidazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00194074
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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